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Compound Focus: Ruski-201
Cat. No.: S542076

The table below summarizes the core information available for RUSKI-201 dihydrochloride, which acts as a

potent and specific inhibitor of Hedgehog acyltransferase (Hhat) [1] [2].

Property Description

CAS Number 2320262-09-5 [1] [2]

Molecular Formula C20H29CI2Ns0OS [1] [2]

Molecular Weight 430.43 g/mol [1] [2]

Biological Target Hedgehog acyltransferase (Hhat) [1] [2]

Mechanism of Action Inhibition of Hhat, blocking Sonic Hedgehog (Shh) palmitoylation and

subsequent Hh signaling [1] [2]

Reported ICso 0.20 puM (against Hhat) [1] [2]
Primary Research Used as a chemical probe to study Hhat catalytic function and Hedgehog
Application signaling in cells [1] [2]

Detailed Experimental Protocols and Data

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s542076?utm_src=pdf-body
https://www.smolecule.com/products/s542076?utm_src=pdf-interest
https://www.smolecule.com/products/s542076?utm_src=pdf-body
https://www.medchemexpress.com/ruski-201-dihydrochloride.html?srsltid=AfmBOorTfm0YlfWDgNju329IipjyIch9ZjOgYWX8LNjJgcX1W_YdmWxs
https://www.dcchemicals.com/product_show-ruski-201-dihydrochloride.html
https://www.medchemexpress.com/ruski-201-dihydrochloride.html?srsltid=AfmBOorTfm0YlfWDgNju329IipjyIch9ZjOgYWX8LNjJgcX1W_YdmWxs
https://www.dcchemicals.com/product_show-ruski-201-dihydrochloride.html
https://www.medchemexpress.com/ruski-201-dihydrochloride.html?srsltid=AfmBOorTfm0YlfWDgNju329IipjyIch9ZjOgYWX8LNjJgcX1W_YdmWxs
https://www.dcchemicals.com/product_show-ruski-201-dihydrochloride.html
https://www.medchemexpress.com/ruski-201-dihydrochloride.html?srsltid=AfmBOorTfm0YlfWDgNju329IipjyIch9ZjOgYWX8LNjJgcX1W_YdmWxs
https://www.dcchemicals.com/product_show-ruski-201-dihydrochloride.html
https://www.medchemexpress.com/ruski-201-dihydrochloride.html?srsltid=AfmBOorTfm0YlfWDgNju329IipjyIch9ZjOgYWX8LNjJgcX1W_YdmWxs
https://www.dcchemicals.com/product_show-ruski-201-dihydrochloride.html
https://www.medchemexpress.com/ruski-201-dihydrochloride.html?srsltid=AfmBOorTfm0YlfWDgNju329IipjyIch9ZjOgYWX8LNjJgcX1W_YdmWxs
https://www.dcchemicals.com/product_show-ruski-201-dihydrochloride.html
https://www.medchemexpress.com/ruski-201-dihydrochloride.html?srsltid=AfmBOorTfm0YlfWDgNju329IipjyIch9ZjOgYWX8LNjJgcX1W_YdmWxs
https://www.dcchemicals.com/product_show-ruski-201-dihydrochloride.html
https://www.medchemexpress.com/ruski-201-dihydrochloride.html?srsltid=AfmBOorTfm0YlfWDgNju329IipjyIch9ZjOgYWX8LNjJgcX1W_YdmWxs
https://www.dcchemicals.com/product_show-ruski-201-dihydrochloride.html
https://www.smolecule.com/products/s542076?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

The following tables and notes detail the experimental data found in the search results, which can form the

basis of your own protocols.

Table 1: In Vitro Efficacy and Signaling Inhibition [1] This data describes the effect of RUSKI-201 on

Hh signaling in various cell lines in a co-culture assay with Shh-Light2 cells.

Cell Line Reported ICso (M)
H520 4.8 £0.60

Panc-1 7.8+1.3

MCF-7 8.5+ 0.65

Table 2: Western Blot Analysis Protocol [1] This table outlines a key method from the literature for

assessing the compound's effect on Shh palmitoylation.

Parameter Details
Cell Line HEK-293 cells stably overexpressing Shh (HEK-293 Shh+) [1]
Compound 0.01, 0.05, 0.1, 0.5, 1, 5, 10 uM [1]

Concentrations
Incubation Time 24 hours [1]

Key Outcome Concentration-dependent decrease in palmitoylated Shh (YnPal-Shh) without
affecting total Shh levels. Confirms the compound blocks Hh signaling from
Shh-overexpressing cells. [1]

Safety and Viability Note: In the same study, RUSKI-201 was tested for cytotoxicity in Shh-Light2 cells
and was reported to have no effect on cell viability at concentrations up to 25 pM after 48 hours of

exposure [1].

Framework for a Preclinical Research Protocol
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Since a complete protocol is not available, you can use the following structure, informed by the SPIRIT
2013/2025 guidelines for protocol planning, to design your own rigorous study [3]. The core principle is:

"Readers should not have to infer what was probably done; they should be told explicitly" [3].

¢ 1. Introduction

o Background & Rationale: Detail the role of the Hedgehog signaling pathway in development
and disease (e.g., cancer). Explain the critical function of Hhat-mediated Shh palmitoylation in
pathway activation and justify RUSKI-201 dihydrochloride as a tool to investigate this [3].

o Objective: State the specific aims of your research protocol (e.g., "To determine the efficacy of
RUSKI-201 dihydrochloride in inhibiting Hh signaling and cell proliferation in a panel of Hh-
dependent cancer cell lines").

e 2. Materials and Methods

o Intervention Details: Describe RUSKI-201 dihydrochloride with sufficient detail for replication,
including source, CAS number (2320262-09-5), formula (C20H29CI2N30S), molecular weight
(430.43), storage conditions (store at -20°C or below as a powder), and recommended solvent
(e.g., DMSO) [3] [1] [2].

o Cell Lines and Culture Conditions: Specify the cell lines to be used (e.g., H520, Panc-1,
MCEF-7) and their culture conditions [1].

o Eligibility Criteria: Define the criteria for the experimental models. For cell lines, this could
include authentication and mycoplasma testing [3].

o Outcomes: Define primary and secondary outcomes. For example:

= Primary: Inhibition of Hh signaling, measured by Gli-luciferase reporter assay (ICso).
= Secondary: Reduction of Shh palmitoylation (Western blot), expression of downstream
Hh target genes (gPCR), and anti-proliferative effects (Cell Viability Assay) [3].

o Sample Size & Statistical Methods: Justify the sample size for each experiment (e.g., n=3
biological replicates). Pre-specify the statistical methods for analyzing dose-response curves
(e.g., non-linear regression for ICso) and comparing groups (e.g., t-test, ANOVA) [3].

o Data Management: Outline plans for data entry, storage, and quality control (e.g., double data
entry, range checks) [3].

o Harms: Pre-define how potential cytotoxic effects will be monitored and assessed, using a
standardized cell viability assay [3].

Hedgehog Signaling Pathway and Experimental
Workflow
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The following diagrams illustrate the biological context and a proposed experimental approach for studying

RUSKI-201 dihydrochloride.

RUSKI-201

Inhibits

Palmitoylation

G’almitoylated Shh (ActiveD

Ptch Receptor

[nhibits

Click to download full resolution via product page

Diagram Title: Hhat Inhibition Blocks Hedgehog Signaling
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Diagram Title: In Vitro Compound Testing Workflow

Key Considerations for Researchers

¢ Source and Handling: RUSKI-201 dihydrochloride is listed as "For research use only" and is not
for human or therapeutic use [1] [2]. It is typically supplied as a solid and should be stored as
recommended, often at -20°C or below. Prepare stock solutions in a suitable solvent like DMSO and
aliquot to avoid repeated freeze-thaw cycles.

e Translational Gap: The data provided is from in vitro cell-based assays. Moving toward in vivo
animal models would require extensive pharmacokinetic and toxicity profiling that is not covered in
the available search results.

¢ Protocol Adherence: When drafting a formal research protocol, consult the full SPIRIT 2025
checklist to ensure all key elements are addressed, including roles and responsibilities, trial
registration plans, data sharing policies, and detailed statistical methods [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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